Cas no 59725-72-3 (1-(naphthalen-1-yl)cyclopentylmethanamine)

• Product Name: 1-(naphthalen-1-yl)cyclopentylmethanamine
• CAS No: 59725-72-3
• MDL: MFCD09261729
• CID: 4654244
• PubChem ID: 12276476
• Update Time: 2025-05-27

1-(naphthalen-1-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Naphthyl)cyclopentanemethanamine
• 1-(naphthalen-1-yl)cyclopentylmethanamine

• MDL： MFCD09261729

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(naphthalen-1-yl)cyclopentylmethanamine

Recent Advances in the Study of 1-(Naphthalen-1-yl)cyclopentylmethanamine (CAS: 59725-72-3): A Comprehensive Research Brief

1-(Naphthalen-1-yl)cyclopentylmethanamine (CAS: 59725-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by a naphthalene ring fused with a cyclopentylmethanamine moiety, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological profile and synthetic pathways. The following brief provides a detailed overview of the latest research findings related to this molecule, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the versatility of 1-(naphthalen-1-yl)cyclopentylmethanamine as a scaffold for drug development. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of specific neurotransmitter systems, particularly in the context of neurological disorders. The study employed advanced computational modeling and in vitro assays to identify the compound's binding affinity for various receptor subtypes, revealing promising selectivity profiles. These findings suggest potential applications in the treatment of conditions such as Parkinson's disease and depression, although further in vivo validation is required.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 1-(naphthalen-1-yl)cyclopentylmethanamine have been developed. A recent breakthrough published in Organic Letters described a catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity compared to traditional methods. This advancement is particularly noteworthy given the growing emphasis on chiral purity in pharmaceutical development. The new synthetic approach utilizes a palladium-catalyzed cyclization strategy, offering both scalability and environmental benefits through reduced waste generation.

Pharmacokinetic studies of 1-(naphthalen-1-yl)cyclopentylmethanamine have provided valuable insights into its metabolic stability and bioavailability. Research conducted at several academic institutions has characterized the compound's absorption, distribution, metabolism, and excretion (ADME) properties using advanced LC-MS/MS techniques. These studies indicate moderate oral bioavailability and favorable blood-brain barrier penetration, making it an attractive candidate for central nervous system-targeted therapies. However, researchers have noted the need for structural optimization to address certain metabolic liabilities identified in hepatic microsome assays.

The safety profile of 1-(naphthalen-1-yl)cyclopentylmethanamine has been investigated in preliminary toxicological assessments. While acute toxicity studies in rodent models have shown acceptable safety margins at therapeutic doses, chronic exposure studies have revealed some concerns regarding potential hepatotoxicity at higher concentrations. These findings underscore the importance of careful dose optimization in future clinical development. Current research efforts are focused on developing prodrug derivatives that may mitigate these safety concerns while maintaining therapeutic efficacy.

In conclusion, 1-(naphthalen-1-yl)cyclopentylmethanamine (CAS: 59725-72-3) represents a promising chemical entity with diverse potential applications in medicinal chemistry. The compound's unique structural features, combined with recent advances in its synthesis and pharmacological characterization, position it as an important subject for continued investigation. Future research directions likely include the development of optimized analogs, comprehensive preclinical evaluation, and exploration of combination therapies. As the scientific community continues to unravel the full potential of this molecule, it may emerge as a valuable tool for addressing unmet medical needs in neurology and psychiatry.